Cas no 80118-78-1 (3'-hydroxydianemycin)

• Product Name: 3'-hydroxydianemycin
• CAS No: 80118-78-1
• MF: C₄₇H₇₈O₁₅
• MW: 883.115039860988
• CID: 985099
• Update Time: 2024-03-01

3'-hydroxydianemycin Chemical and Physical Properties

Names and Identifiers

• 3'-hydroxydianemycin
• (3'R)-3'-Hydroxydianemycin sodium salt
• Antibiotic TM-531C
• TM-531C

• Inchi： 1S/C47H78O15.Na.H/c1-23(39(51)24(2)16-27(5)43(52)53)15-25(3)40-30(8)34(50)21-45(60-40)14-13-44(11,62-45)37-20-35(57-38-19-33(49)42(55-12)32(10)56-38)31(9)47(59-37)29(7)18-36(58-47)41-26(4)17-28(6)46(54,22-48)61-41;;/h15,24-38,40-42,48-50,54H,13-14,16-22H2,1-12H3,(H,52,53);;
• InChI Key： GRAJJUVJGDHBOT-UHFFFAOYSA-N
• SMILES： CC1C(CC(C2(CCC3(CC(O)C(C)C(C(C)C=C(C)C(=O)C(C)CC(C)C(=O)O)O3)O2)C)OC21C(CC(C1C(CC(C)C(O)(CO)O1)C)O2)C)OC1OC(C)C(OC)C(O)C1.[NaH]

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 63
• Rotatable Bond Count: 14
• Complexity: 1620
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing